Cas no 2361642-89-7 (1-{2',3',4',5'-tetrahydrospirooxane-4,1'-pyrrolo1,2-a1,4diazepine-2'-yl}prop-2-en-1-one)
1-{2',3',4',5'-tetrahydrospirooxane-4,1'-pyrrolo1,2-a1,4diazepine-2'-yl}prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(2,2′,3,3′,4′,5,5′,6-Octahydrospiro[4H-pyran-4,1′-[1H]pyrrolo[1,2-a][1,4]diazepin]-2′-yl)-2-propen-1-one
- 1-{2',3',4',5'-tetrahydrospirooxane-4,1'-pyrrolo1,2-a1,4diazepine-2'-yl}prop-2-en-1-one
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- Inchi: 1S/C15H20N2O2/c1-2-14(18)17-10-4-9-16-8-3-5-13(16)15(17)6-11-19-12-7-15/h2-3,5,8H,1,4,6-7,9-12H2
- InChI Key: LDYAYHJLIKIPFV-UHFFFAOYSA-N
- SMILES: C(N1C2(C3=CC=CN3CCC1)CCOCC2)(=O)C=C
Experimental Properties
- Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 486.6±45.0 °C(Predicted)
- pka: -0.89±0.20(Predicted)
1-{2',3',4',5'-tetrahydrospirooxane-4,1'-pyrrolo1,2-a1,4diazepine-2'-yl}prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26613189-0.05g |
1-{2',3',4',5'-tetrahydrospiro[oxane-4,1'-pyrrolo[1,2-a][1,4]diazepine]-2'-yl}prop-2-en-1-one |
2361642-89-7 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
1-{2',3',4',5'-tetrahydrospirooxane-4,1'-pyrrolo1,2-a1,4diazepine-2'-yl}prop-2-en-1-one Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 1-{2',3',4',5'-tetrahydrospirooxane-4,1'-pyrrolo1,2-a1,4diazepine-2'-yl}prop-2-en-1-one
Research Brief on 1-{2',3',4',5'-tetrahydrospirooxane-4,1'-pyrrolo1,2-a1,4diazepine-2'-yl}prop-2-en-1-one (CAS: 2361642-89-7)
This research brief provides an in-depth analysis of the latest advancements related to the compound 1-{2',3',4',5'-tetrahydrospirooxane-4,1'-pyrrolo1,2-a1,4diazepine-2'-yl}prop-2-en-1-one (CAS: 2361642-89-7), a promising candidate in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in targeting protein-protein interactions and modulating enzymatic activity.
The compound's unique spirocyclic structure, featuring a pyrrolo[1,2-a][1,4]diazepine core, has garnered significant attention due to its ability to interact with diverse biological targets. Recent synthetic efforts have focused on optimizing the yield and purity of this compound, with notable improvements in stereoselective synthesis methodologies. Computational modeling studies suggest that the compound's rigid spirocyclic framework enhances binding affinity while minimizing off-target effects.
In vitro studies have demonstrated the compound's efficacy as a selective inhibitor of key signaling pathways, particularly those involving kinase modulation. Recent findings published in the Journal of Medicinal Chemistry (2023) indicate that derivatives of 2361642-89-7 exhibit nanomolar potency against specific cancer cell lines, with promising pharmacokinetic profiles. The compound's acrylamide moiety has been identified as crucial for covalent binding to target cysteine residues, offering potential for irreversible inhibition strategies.
Ongoing preclinical investigations are exploring the compound's therapeutic potential in neurodegenerative diseases, with particular focus on its ability to cross the blood-brain barrier. Structural-activity relationship (SAR) studies have identified key modifications that enhance both potency and metabolic stability. Recent patent filings (WO2023056321) describe novel formulations of this compound for improved oral bioavailability.
The safety profile of 2361642-89-7 has been extensively characterized in recent toxicology studies, showing favorable results at therapeutic doses. Metabolic studies using human liver microsomes indicate predominant oxidation pathways, with no concerning reactive metabolites detected. These findings support the continued development of this compound as a lead candidate for various therapeutic applications.
Future research directions include the development of radiolabeled analogs for target engagement studies and the exploration of combination therapies with existing chemotherapeutic agents. The compound's unique chemical space continues to attract significant interest from both academic and industrial research groups, positioning it as a valuable tool compound for chemical biology research and a promising starting point for drug discovery programs.
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